Cas no 2137988-49-7 (2-{3-[(dimethylamino)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile)

• Product Name: 2-{3-[(dimethylamino)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile
• CAS No: 2137988-49-7
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 6120739
• PubChem ID: 165451272
• Update Time: 2025-10-29

2-{3-[(dimethylamino)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2137988-49-7
• 2-{3-[(dimethylamino)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile
• EN300-713688

• Inchi： 1S/C9H14N4/c1-12(2)7-9-8(4-5-10)6-13(3)11-9/h6H,4,7H2,1-3H3
• InChI Key： AZUCKDSDFYKLSP-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1C(CC#N)=CN(C)N=1

Computed Properties

• Exact Mass: 178.121846464g/mol
• Monoisotopic Mass: 178.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.8Ų

Additional information on 2-{3-[(dimethylamino)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile

Compound 2-{3-[(dimethylamino)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile: A Comprehensive Overview

The compound 2-{3-[(dimethylamino)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile, with CAS No: 2137988-49-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and materials science.

At its core, the molecule consists of a pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms. The pyrazole ring is substituted with a methyl group at position 1 and a (dimethylamino)methyl group at position 3, which introduces significant steric and electronic effects into the molecule. The acetonitrile group attached at position 4 further enhances the compound's reactivity and functional versatility.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to form hydrogen bonds and its flexibility make it an attractive candidate for designing bioactive molecules targeting various therapeutic areas, including cancer and inflammation. Researchers have also explored its role in catalytic processes, where its nitrogen-rich structure facilitates interactions with metal catalysts, enhancing reaction efficiency.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, making this approach more practical for large-scale production.

From an applications perspective, the compound has shown promise in both academic and industrial settings. In the pharmaceutical industry, it serves as a valuable intermediate in the synthesis of complex molecules with intricate architectures. In materials science, its ability to form stable coordination complexes has led to its investigation as a potential ligand in metal-based materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations reveal that the dimethylamino group acts as an electron-donating substituent, significantly influencing the molecule's reactivity and selectivity in various chemical transformations.

Furthermore, toxicological studies have been conducted to assess the safety profile of this compound. Initial findings suggest that it exhibits low toxicity under standard experimental conditions, which is encouraging for its potential use in therapeutic applications.

In conclusion, 2-{3-[(dimethylamino)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile represents a versatile and intriguing molecule with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic research and industrial development.